Cas no 2034452-28-1 (2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide)
2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- VRDXWTNAGBDOKY-JOCQHMNTSA-N
- N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-2,5-difluorobenzenesulfonamide
- N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-2,5-difluorobenzenesulfonamide
- 2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide
-
- Inchi: 1S/C17H16F2N4O3S/c18-11-1-6-14(19)16(9-11)27(24,25)23-12-2-4-13(5-3-12)26-17-15(10-20)21-7-8-22-17/h1,6-9,12-13,23H,2-5H2
- InChI Key: VRDXWTNAGBDOKY-UHFFFAOYSA-N
- SMILES: S(C1C([H])=C(C([H])=C([H])C=1F)F)(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 642
- XLogP3: 2.3
- Topological Polar Surface Area: 113
2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6484-2247-2μmol |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-5μmol |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-10μmol |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-20μmol |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-1mg |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-2mg |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-3mg |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-4mg |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-5mg |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6484-2247-10mg |
2,5-difluoro-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]benzene-1-sulfonamide |
2034452-28-1 | 10mg |
$79.0 | 2023-09-08 |
2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide Related Literature
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide
Comprehensive Overview of 2,5-Difluoro-N-(1r,4r)-4-(3-Cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide (CAS No. 2034452-28-1)
The compound 2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide (CAS No. 2034452-28-1) is a highly specialized sulfonamide derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorobenzene and cyanopyrazine moieties, make it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a kinase inhibitor or enzyme modulator, aligning with current trends in precision medicine and targeted therapies.
In recent years, the demand for fluorinated compounds like 2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide has surged due to their enhanced metabolic stability and bioavailability. This compound's stereospecific cyclohexyl backbone and sulfonamide linkage contribute to its selective binding properties, a hot topic in structure-activity relationship (SAR) studies. Its CAS No. 2034452-28-1 is frequently searched in chemical databases, reflecting its relevance in high-throughput screening and fragment-based drug design.
The synthesis of 2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide involves multi-step organic transformations, including Pd-catalyzed coupling and selective fluorination. These methods are pivotal in modern green chemistry initiatives, addressing environmental concerns in chemical manufacturing. Users often inquire about its solubility, stability under physiological conditions, and compatibility with common reagents, highlighting its practical utility in lab settings.
From an industrial perspective, this compound's patent landscape and scale-up feasibility are frequently discussed. Its potential applications extend to crop protection formulations, where heterocyclic sulfonamides are gaining traction as eco-friendly alternatives. The cyanopyrazine group, in particular, is noted for its role in enhancing photosystem inhibition efficiency, a key area in sustainable agriculture research.
Analytical characterization of CAS No. 2034452-28-1 typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography, with data often cross-referenced in cheminformatics platforms. Its logP and pKa values are critical parameters for researchers optimizing ADME profiles in drug candidates. Recent publications have linked similar sulfonamide derivatives to breakthroughs in anti-inflammatory and antiviral therapies, driving further interest in this chemical space.
As regulatory frameworks evolve, the compound's REACH compliance and toxicological thresholds are becoming common search queries. Its stereochemical purity (denoted by 1r,4r configuration) is rigorously controlled in commercial supplies, ensuring reproducibility in academic and industrial studies. With the rise of AI-assisted molecular design, 2034452-28-1 serves as a valuable template for virtual screening libraries and machine learning training sets.
2034452-28-1 (2,5-difluoro-N-(1r,4r)-4-(3-cyanopyrazin-2-yl)oxycyclohexylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)